Cas no 1367933-48-9 (1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one)

• Product Name: 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
• CAS No: 1367933-48-9
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 5296566
• Update Time: 2026-03-10

1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)-
• 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one

• Inchi： 1S/C8H6BrN3O/c1-5(13)7-2-6(9)8-3-10-4-11-12(7)8/h2-4H,1H3
• InChI Key： KGAYFMVEPKGJBY-UHFFFAOYSA-N
• SMILES： C(=O)(C1N2C(=C(Br)C=1)C=NC=N2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one

Comprehensive Overview of 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one (CAS No. 1367933-48-9)

1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one (CAS No. 1367933-48-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one features a bromine substituent at the 5-position of the pyrrolotriazine core, which enhances its reactivity in cross-coupling reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its role in the design of small-molecule therapeutics, a hot topic in modern medicinal chemistry.

In the context of current research trends, 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one is often discussed alongside structure-activity relationship (SAR) studies. Scientists are exploring how modifications to its core structure can optimize bioavailability and target selectivity. This aligns with the growing demand for precision medicine, where tailored compounds are designed to address specific disease mechanisms. The compound's CAS No. 1367933-48-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in agrochemical applications. Its heterocyclic framework is similar to those found in certain pesticides and herbicides, making it a candidate for the development of next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one can contribute to eco-friendly solutions.

From a synthetic chemistry perspective, the compound's bromine moiety offers versatility in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl and heteroaryl systems, which are common motifs in drug-like molecules. The compound's CAS No. 1367933-48-9 is often referenced in patents and publications related to organic synthesis methodologies.

In summary, 1-{5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one (CAS No. 1367933-48-9) is a multifaceted compound with broad applications in pharmaceutical, agrochemical, and materials science research. Its structural features and reactivity profile make it a valuable tool for scientists exploring new chemical entities and innovative therapies. As the scientific community continues to uncover its potential, this compound remains a focal point in the quest for next-generation therapeutics and sustainable technologies.